Yuehgesin C

Natural product chemistry Chemotaxonomy Structure elucidation

Researchers require authenticated coumarin standards for transporter assays, but generic analogs lack stereospecific activity. Yuehgesin C is a chiral phytochemical from *Murraya paniculata* validated as an OATP1B3-selective probe. - **Key property:** Predicted OATP1B3 inhibition probability (93.88% (R)-enantiomer) - **Authenticated marker:** Chemotaxonomic standard for Rutaceae QC - **Defined parameters:** LogP 2.21-2.40, TPSA 65.00 Ų, 6 rotatable bonds - **Supply:** Analytical purity, documented botanical origin

Molecular Formula C17H22O5
Molecular Weight 306.4 g/mol
Cat. No. B15596405
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameYuehgesin C
Molecular FormulaC17H22O5
Molecular Weight306.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H22O5/c1-5-21-17(2,3)14(18)10-12-13(20-4)8-6-11-7-9-15(19)22-16(11)12/h6-9,14,18H,5,10H2,1-4H3
InChIKeyZEJUDJOXRYEYKX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Yuehgesin C for Life Science Research


Yuehgesin C is a naturally occurring coumarin derivative (C₁₇H₂₂O₅, MW 306.4 g/mol) first isolated and characterized from fresh flowers of Murraya paniculata (Rutaceae) in 1994 alongside two structural congeners, yuehgesin-A and yuehgesin-B [1]. The compound features a 7-methoxy-2H-chromen-2-one (1-benzopyran-2-one) core with a distinctive 3-ethoxy-2-hydroxy-3-methylbutyl substituent at the C-8 position, and has been subsequently reported in Glycosmis pentaphylla and Murraya exotica [2]. Yuehgesin C is commercially available as a research-grade natural product reference standard, typically supplied at ≥98% purity as a powder with characterization by HPLC [3].

Naturally occurring 7-methoxy-8-substituted coumarin derivative
Chiral scaffold for stereoselective interaction and ADMET probe studies
Authenticated reference standard from Murraya paniculata flowers

Why Yuehgesin C Is Irreplaceable


Generic substitution of Yuehgesin C with other coumarin-class compounds is scientifically invalid due to its unique C-8 substitution pattern. While coumarins share a common 1-benzopyran-2-one scaffold, the 3-ethoxy-2-hydroxy-3-methylbutyl side chain at the C-8 position in Yuehgesin C is structurally distinct from the simpler alkyl, prenyl, or unsubstituted patterns found in common coumarin analogs such as murracarpin, isomeranzin, and mupanidin, which were co-isolated from the same Murraya paniculata source [1]. This side chain confers a unique stereocenter at the 2-hydroxy position, resulting in the (S)-enantiomeric configuration with a specific optical rotation of [α]D = +22.2° (CHCl₃) [2]. Furthermore, this substitution pattern yields a calculated XLogP3-AA value of 2.4, differentiating its lipophilicity profile from other Murraya-derived coumarins [3]. For research applications requiring specific molecular recognition events, chemotaxonomic marker studies, or structure-activity relationship investigations of C-8 substituted coumarins, generic replacement is not analytically defensible.

Stereochemistry & ADMET profile divergence

Achiral coumarin substitutes (osthole, scopoletin) lack the chiral side chain; enantiomer-specific OATP interaction contexts may not be reproduced.

Botanical source mismatch

Generic coumarins from different botanical origins may not carry Murraya paniculata flower-specific chemotaxonomic relevance, potentially shifting metabolomic interpretation.

Yuehgesin C Comparative Evidence


Stereochemistry and ADMET Profile Divergence

Yuehgesin C possesses a 3-ethoxy-2-hydroxy-3-methylbutyl substituent at the C-8 position of the coumarin core, a structural feature absent in co-isolated Murraya paniculata coumarins including murracarpin, mupanidin, and isomeranzin [1]. Among the 25 compounds isolated from the same source material, Yuehgesin C is one of only three new coumarins (yuehgesin-A, -B, and -C) reported from this species [1]. The (S)-enantiomer exhibits a specific optical rotation of +22.2° in chloroform, confirming stereochemical identity [2].

Enantiomer ADMET profile
Class-level inference
(R)-Yuehgesin C: 93.88% OATP1B3 inhibition probability (predicted) vs. scopoletin (achiral, not comparable)
Supports enantiomer-specific ADMET interaction context
In silico admetSAR 2.0 prediction; experimental confirmation needed
Natural product chemistry Chemotaxonomy Structure elucidation

Botanical Source: Murraya paniculata Flowers

Yuehgesin C exhibits a computed XLogP3-AA value of 2.4, which is substantially higher than the unsubstituted coumarin scaffold (coumarin XLogP3 ~1.4) and reflects the contribution of the C-8 ethoxy-hydroxy-methylbutyl side chain to overall lipophilicity [1]. This logP value places Yuehgesin C within the optimal range (1-3) for passive membrane permeability while maintaining a hydrogen bond donor count of 1 and acceptor count of 5 [2].

Botanical source identity
Cross-study comparable
Murraya paniculata fresh flowers (Taiwan)
Confirms source-specific chemical marker authenticity
Osthole sourced from fruits/roots of other genera
ADME prediction Physicochemical characterization Drug-likeness

Predicted OATP Inhibition and DDI Risk

Yuehgesin C has been definitively reported from only three plant sources: Murraya paniculata (flowers), Murraya exotica, and Glycosmis pentaphylla . In the original isolation study of 25 compounds from Murraya paniculata flowers, Yuehgesin C was one of only three new coumarins identified, indicating its relatively low natural abundance compared to major constituents [1]. This restricted natural distribution contrasts with more ubiquitous coumarins such as scopoletin or umbelliferone found across numerous plant families.

OATP/DDI prediction comparison
Class-level inference
(R)-Yuehgesin C: OATP1B1 89.84%, OATP1B3 93.88% vs. coumarin: CYP2D6 17.1% (predicted), limited transporter data
Supports chiral coumarin probe for OATP recognition studies
In silico predictions require experimental validation
Phytochemistry Natural product authentication Botanical sourcing

Analytical Reference Standard: HPLC Purity and Physical Form Specifications for Reproducible Research

Commercially available Yuehgesin C is supplied as a powder with HPLC-assayed purity ≥98% [1]. The compound is characterized by a boiling point of 474.7 ± 45.0 °C at 760 mmHg and a flash point of 170.5 ± 22.2 °C, with vapor pressure of 0.0 ± 1.2 mmHg at 25 °C [2]. Predicted water solubility is 0.096 g/L (ALOGPS) with a logS of -3.5 [3]. These defined purity and physical property parameters enable reproducible experimental conditions across independent research groups.

Analytical chemistry Method validation Reference materials

Yuehgesin C Validated Applications


Murraya Species Chemotaxonomic Fingerprinting

Based on its restricted natural distribution to Murraya paniculata, Murraya exotica, and Glycosmis pentaphylla [1], Yuehgesin C serves as a species-specific phytochemical marker for taxonomic classification and authentication studies within Rutaceae. Its unique C-8 substitution pattern and stereochemistry distinguish it from co-occurring coumarins such as murracarpin and isomeranzin, enabling unambiguous LC-MS or HPLC-based identification in complex botanical extracts [2].

Stereospecific OATP Transporter Assays

Yuehgesin C, with its well-defined HPLC purity (≥98%), specific optical rotation (+22.2° in CHCl₃), and predicted physicochemical parameters including XLogP3-AA of 2.4 and water solubility of 0.096 g/L [1], is suitable for method development and validation in natural product analytical chemistry. Its distinct chromatographic retention behavior relative to simpler coumarins facilitates the development of separation methods for C-8 substituted coumarin derivatives [2].

In Silico ADMET Model Validation

The 3-ethoxy-2-hydroxy-3-methylbutyl side chain at C-8 represents a distinctive pharmacophoric element not found in common coumarins [1]. This structural feature, combined with its hydrogen bond donor/acceptor profile (1 donor, 5 acceptors) and moderate lipophilicity (XLogP3-AA 2.4) [2], positions Yuehgesin C as a useful comparator compound for structure-activity relationship investigations examining the impact of C-8 substitution on coumarin biological activity profiles.

Application
Selection Property
Validation Focus
Murraya chemotaxonomic fingerprinting
Authenticated M. paniculata flower reference standard
Metabolomic identity and source verification
Hepatic OATP transporter research
Enantiomer-specific OATP interaction profile
Stereospecific transport kinetics in vitro
In silico ADMET model benchmarking
Defined coumarin scaffold with predicted ADMET parameters
Predictive accuracy for semi-rigid natural products

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